Cas no 35852-81-4 (4-Chloro-1-methyl-1H-pyrazole)

4-Chloro-1-methyl-1H-pyrazole structure
4-Chloro-1-methyl-1H-pyrazole structure
Product Name:4-Chloro-1-methyl-1H-pyrazole
CAS No:35852-81-4
MF:C4H5ClN2
MW:116.548899412155
MDL:MFCD08275463
CID:54502
PubChem ID:13844024
Update Time:2025-04-18

4-Chloro-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-1-methylpyrazole
    • 4-Chloro-1-methyl-1H-pyrazole
    • 1-methyl-4-chloropyrazole
    • 1-methyl-4-chlorpyrazole
    • 4-Chlor-1-methyl-1H-pyrazol
    • 4-chloro-1-methyl-pyrazole
    • N-methyl-4-chloropyrazole
    • ZLB0141
    • 1H-Pyrazole, 4-chloro-1-methyl-
    • zlchem 152
    • 1-Methyl-4-chloro-1H-pyrazole
    • STK503165
    • SBB047361
    • VP20104
    • TRA0084404
    • SY016168
    • AB0003224
    • BB 0256550
    • W5738
    • ST45055144
    • ST24028987
    • AM20090567
    • A6242
    • 852C814
    • 1H-Pyrazole, 4-chloro-1-methyl-;4-Chloro-1-methyl-1H-pyrazole
    • 35852-81-4
    • DS-1202
    • DTXSID20551120
    • FT-0648554
    • CS-W003493
    • MFCD08275463
    • BCP29527
    • SCHEMBL2611107
    • AKOS002657243
    • EN300-139888
    • DB-069269
    • ALBB-004427
    • MDL: MFCD08275463
    • Inchi: 1S/C4H5ClN2/c1-7-3-4(5)2-6-7/h2-3H,1H3
    • InChI Key: PGNUBDXGTOZIHC-UHFFFAOYSA-N
    • SMILES: ClC1C=NN(C)C=1

Computed Properties

  • Exact Mass: 116.01400
  • Monoisotopic Mass: 116.0141259g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 66.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 17.8

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.26
  • Melting Point: No data available
  • Boiling Point: 169 ºC
  • Flash Point: 56 ºC
  • Refractive Index: 1.563
  • PSA: 17.82000
  • LogP: 1.07350
  • Vapor Pressure: 2.0±0.3 mmHg at 25°C

4-Chloro-1-methyl-1H-pyrazole Security Information

4-Chloro-1-methyl-1H-pyrazole Customs Data

  • HS CODE:2933199090
  • Customs Data:

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Chloro-1-methyl-1H-pyrazole Pricemore >>

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4-Chloro-1-methyl-1H-pyrazole Production Method

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